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Compound of Interest

N-(2-methoxy-5-
Compound Name:

sulfamoylphenyl)acetamide

Cat. No.: B1274073

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview of N-(2-methoxy-5-
sulfamoylphenyl)acetamide, a valuable chemical entity for research and development. This
document details a proposed experimental protocol for its synthesis, purification, and
characterization. While specific biological activities for this compound are not extensively
documented in publicly available literature, this guide also presents a hypothetical application
in the context of anti-inflammatory research, based on the known activities of structurally
related sulfonamide and acetamide derivatives.

Physicochemical Properties

A summary of the key physicochemical properties of N-(2-methoxy-5-
sulfamoylphenyl)acetamide is presented in the table below. This data is essential for its
handling, formulation, and analytical characterization.
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Property Value Source

Molecular Formula CoH12N204S PubChem[1]

Monoisotopic Mass 244.05177 Da PubChem[1]
CC(=0O)NC1=C(C=CC(=C1)S(

SMILES PubChem[1]
=0)(=0)N)OC
InChl=1S/C9H12N204S/c1-
6(12)11-8-5-7(16(10,13)14)3-

InChl PubChem[1]
4-9(8)15-2/h3-5H,1-2H3,
(H,11,12)(H2,10,13,14)

Predicted XlogP -0.1 PubChem[1]

Proposed Synthesis and Characterization Workflow

The following diagram outlines a general workflow for the synthesis, purification, and

characterization of N-(2-methoxy-5-sulfamoylphenyl)acetamide.
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Caption: General workflow for synthesis and characterization.
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Experimental Protocols

Purity Analysis:
-HPLC
- Melting Point

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/2990677
https://pubchemlite.lcsb.uni.lu/e/compound/2990677
https://pubchemlite.lcsb.uni.lu/e/compound/2990677
https://pubchemlite.lcsb.uni.lu/e/compound/2990677
https://pubchemlite.lcsb.uni.lu/e/compound/2990677
https://www.benchchem.com/product/b1274073?utm_src=pdf-body
https://www.benchchem.com/product/b1274073?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Synthesis of N-(2-methoxy-5-sulfamoylphenyl)acetamide

This protocol is a proposed method based on standard acetylation reactions of anilines.
Materials:

2-Amino-4-acetamidobenzenesulfonamide

o Acetic anhydride

o Pyridine (catalyst)

e Dichloromethane (DCM) or other suitable aprotic solvent
e Hydrochloric acid (1 M)

o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

o Ethanol

e Deionized water

Procedure:

In a round-bottom flask, dissolve 2-amino-4-acetamidobenzenesulfonamide (1 equivalent) in
a suitable solvent such as dichloromethane.

e Add a catalytic amount of pyridine.
e Slowly add acetic anhydride (1.1 equivalents) to the reaction mixture at room temperature.

 Stir the reaction mixture for 4-6 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

e Upon completion, quench the reaction by adding water.
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» Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purification by Recrystallization

e Dissolve the crude N-(2-methoxy-5-sulfamoylphenyl)acetamide in a minimum amount of
hot ethanol.

o Slowly add deionized water until the solution becomes slightly turbid.

 Allow the solution to cool to room temperature and then place it in an ice bath to facilitate
crystallization.

o Collect the purified crystals by vacuum filtration, wash with cold ethanol/water, and dry under
vacuum.

Characterization

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Record *H and 13C NMR spectra to
confirm the chemical structure.

e Mass Spectrometry (MS): Determine the molecular weight and confirm the molecular
formula.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: Identify the characteristic functional groups
(e.g., N-H, C=0, S=0).

o High-Performance Liquid Chromatography (HPLC): Assess the purity of the final compound.

» Melting Point: Determine the melting point of the purified product and compatre it to literature
values if available.

Potential Biological Application: Anti-inflammatory
Agent
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While the specific biological targets of N-(2-methoxy-5-sulfamoylphenyl)acetamide are not
yet elucidated, its structural similarity to other N-(benzenesulfonyl)acetamide derivatives
suggests potential activity as an anti-inflammatory agent. Some related compounds have been
shown to inhibit key enzymes in the inflammatory cascade, such as Cyclooxygenase-2 (COX-
2) and 5-Lipoxygenase (5-LOX).

Hypothetical Signaling Pathway Inhibition

The following diagram illustrates a hypothetical mechanism of action where N-(2-methoxy-5-
sulfamoylphenyl)acetamide could inhibit pro-inflammatory signaling pathways.
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Caption: Hypothetical inhibition of inflammatory pathways.

Protocol: In Vitro COX-2 and 5-LOX Inhibition Assay
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This protocol describes a general method to evaluate the inhibitory activity of N-(2-methoxy-5-

sulfamoylphenyl)acetamide against COX-2 and 5-LOX enzymes.

Materials:

N-(2-methoxy-5-sulfamoylphenyl)acetamide

Human recombinant COX-2 enzyme

Human recombinant 5-LOX enzyme

Arachidonic acid (substrate)

Colorimetric or fluorometric assay kit for COX-2 and 5-LOX

Microplate reader

Positive controls (e.g., Celecoxib for COX-2, Zileuton for 5-LOX)

Procedure:

Prepare a stock solution of N-(2-methoxy-5-sulfamoylphenyl)acetamide in a suitable
solvent (e.g., DMSO).

Prepare serial dilutions of the compound to be tested.

In a 96-well plate, add the enzyme (COX-2 or 5-LOX), a buffer, and the test compound at
various concentrations.

Incubate the plate according to the assay kit manufacturer's instructions.

Initiate the enzymatic reaction by adding the substrate, arachidonic acid.

Measure the product formation using a microplate reader at the appropriate wavelength.

Calculate the percentage of inhibition for each concentration of the test compound relative to
the vehicle control.
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o Determine the ICso value (the concentration of the compound that causes 50% inhibition of
the enzyme activity) by plotting the percentage of inhibition against the compound
concentration.

Disclaimer

The experimental protocols and potential applications described herein are for informational
and research purposes only. The synthesis and biological assays should be performed by
trained professionals in a suitably equipped laboratory. All necessary safety precautions should
be taken when handling chemicals. The biological activity of N-(2-methoxy-5-
sulfamoylphenyl)acetamide is not yet fully established, and the proposed mechanisms are
hypothetical. Further research is required to validate these findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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